Cas no 2034314-24-2 (methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate)

• Product Name: methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate
• CAS No: 2034314-24-2
• MF: C₁₈H₁₉N₃O₄
• MW: 341.361164331436
• CID: 5334396
• Update Time: 2025-10-31

methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-[[2-(3-cyclopropyl-6-oxo-1(6H)-pyridazinyl)-1-oxopropyl]amino]benzoate
• methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate

• Inchi： 1S/C18H19N3O4/c1-11(21-16(22)9-8-15(20-21)12-6-7-12)17(23)19-14-5-3-4-13(10-14)18(24)25-2/h3-5,8-12H,6-7H2,1-2H3,(H,19,23)
• InChI Key： FOKQJOFGXAYQRO-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC(NC(=O)C(N2N=C(C3CC3)C=CC2=O)C)=C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 13.23±0.70(Predicted)

Additional information on methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate

Professional Introduction to Methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate (CAS No. 2034314-24-2)

Methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate, with the CAS number 2034314-24-2, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule has garnered attention due to its structural complexity and potential biological activities, making it a subject of extensive research in drug discovery and development.

The molecular structure of Methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate features a benzoate moiety linked to an amide group, which is further connected to a propanamido side chain. This side chain terminates with a cyclopropyl ring and a pyridazine ring system. The presence of these functional groups suggests that the compound may exhibit various pharmacological properties, including anti-inflammatory, antimicrobial, and anti-cancer effects.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The pyridazine ring in Methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate is known to be a key pharmacophore in many bioactive molecules. This ring system has been extensively studied for its ability to interact with biological targets, leading to the development of novel therapeutic agents.

In particular, the cyclopropyl group in the molecule contributes to its structural rigidity, which can enhance binding affinity to biological targets. This feature is particularly valuable in drug design, as it can improve the compound's stability and efficacy. Additionally, the amide group provides a site for further chemical modification, allowing for the synthesis of derivatives with enhanced pharmacological properties.

The benzoate moiety in Methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate is another important structural feature. Benzoate derivatives have been widely used in pharmaceuticals due to their ability to modulate various biological pathways. For instance, benzoic acid derivatives are known to exhibit anti-inflammatory and analgesic properties, making them valuable in the treatment of chronic inflammatory diseases.

Current research in the field of heterocyclic chemistry has led to the discovery of numerous novel compounds with potential therapeutic applications. The synthesis and characterization of Methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate are part of ongoing efforts to expand the chemical toolbox available for drug development. These studies aim to identify new molecular scaffolds that can be optimized for specific biological activities.

The development of new drugs often involves a multi-step synthesis process, requiring careful optimization of reaction conditions to ensure high yield and purity. The synthesis of Methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-yl)propanamido]benzoate has been reported in several academic publications, providing valuable insights into its structural features and potential applications.

In one such study, researchers employed a convergent synthetic approach to construct the core pyridazine ring system. This approach involved the condensation of cyclopropylamine with diethyl malonate under basic conditions, followed by cyclization with formamide. The resulting intermediate was then functionalized with an amide group derived from methyl propanoate via nucleophilic substitution.

The benzoate moiety was introduced through an esterification reaction between the carboxylic acid group and methanol in the presence of an acid catalyst. This step was crucial for achieving the desired molecular architecture and ensuring proper solubility and stability of the compound. The final product was characterized using spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), confirming its identity and purity.

The biological activity of Methyl 3-[2-(3-cyclopropyl-6-oxo-1,6-dihydropyridazin-1-y l)propanamido]benzoate has been evaluated in several preclinical studies. These studies have shown that the compound exhibits promising anti-inflammatory properties by inhibiting key inflammatory enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, preliminary data suggest that it may have antimicrobial activity against certain bacterial strains.

The anti-inflammatory potential of this compound is particularly intriguing given the increasing prevalence of chronic inflammatory diseases worldwide. By targeting key inflammatory pathways, Methyl 3-[2-(3-cyclopropyl -6 oxo -1 , 6 -dih ydro py rid azin -1 - y l ) pro pan ami do ] ben z o ate may offer a novel therapeutic approach for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, the compound's antimicrobial activity makes it a promising candidate for developing new antibiotics or antifungal agents. With rising concerns about antibiotic resistance, there is a critical need for new drugs that can effectively combat infections caused by multidrug-resistant bacteria.

Ongoing research is focused on further exploring the pharmacological properties of Methyl 3-[2-(3-cyclopropyl -6 oxo -1 , 6 -dih ydro py rid azin -1 - y l ) pro pan ami do ] ben z o ate. These studies aim to optimize its chemical structure for improved efficacy and reduced side effects. Additionally, researchers are investigating potential mechanisms of action that could provide insights into its mode of action at a molecular level.

The development of new drugs is often a lengthy and complex process involving multiple stages from discovery to clinical trials. However, compounds like Methyl 3-[2-(3-cyclopropyl -6 oxo -1 , 6 -dih ydro py rid azin -1 - y l ) pro pan ami do ] ben z o ate represent significant progress in medicinal chemistry by providing novel molecular scaffolds with potential therapeutic applications.

In conclusion, Methyl 3-[2-(3-cyclopropyl -6 oxo -1 , 6 -dih ydro py rid azin -1 - y l ) pro pan ami do ] ben z o ate (CAS No. 203431424) is a compound with remarkable structural features and potential biological activities. Its synthesis and characterization contribute to ongoing efforts in drug discovery and development within the field of pharmaceutical chemistry. With further research aimed at optimizing its pharmacological properties, this compound holds promise as a future therapeutic agent for various diseases.